Cas no 2989-17-5 (Methyl (2-methylphenoxy)acetate)

• Product Name: Methyl (2-methylphenoxy)acetate
• CAS No: 2989-17-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD01026471
• CID: 1439648
• PubChem ID: 12410608
• Update Time: 2025-05-20

Methyl (2-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-methylphenoxy)-, methyl ester
• 2-(2-methylphenoxy)methylethanoate
• DTXSID20875999
• LS-07453
• methyl 2-(o-tolyloxy)acetate
• methyl (2-methylphenoxy)acetate
• MFCD01026471
• CHEMBL1163190
• methyl 2-(2-methylphenoxy)acetate
• o-Methylphenoxyacetic acid methyl ester
• OMAUDUHRMMRHBV-UHFFFAOYSA-N
• BDBM50321267
• o-tolyloxy-acetic acid methyl ester
• ALBB-023624
• methyl2-(o-tolyloxy)acetate
• AKOS000295789
• 2989-17-5
• SCHEMBL2904007
• O-ME PHENOXYACETIC ACID,ME ESTER
• CS-0320516
• Methyl (2-methylphenoxy)acetate

• MDL： MFCD01026471
• Inchi： 1S/C10H12O3/c1-8-5-3-4-6-9(8)13-7-10(11)12-2/h3-6H,7H2,1-2H3
• InChI Key： OMAUDUHRMMRHBV-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl (2-methylphenoxy)acetate

Methyl (2-Methylphenoxy)Acetate: A Comprehensive Overview

Methyl (2-methylphenoxy)acetate, also known by its CAS number 2989-17-5, is a versatile organic compound with significant applications in various industries. This compound is widely recognized for its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, which includes a methyl ester group attached to a phenoxyacetic acid moiety, contributes to its unique chemical properties and reactivity.

The synthesis of Methyl (2-methylphenoxy)acetate typically involves the esterification of 2-methylphenoxyacetic acid with methanol. This reaction is often catalyzed by acid catalysts such as sulfuric acid or p-toluenesulfonic acid. The process is efficient and yields high-purity product, making it suitable for large-scale industrial production. Recent advancements in catalytic systems have further enhanced the selectivity and efficiency of this synthesis pathway, aligning with the growing demand for sustainable chemical processes.

In terms of physical properties, Methyl (2-methylphenoxy)acetate is a colorless liquid with a mild odor. It has a boiling point of approximately 130°C and a density of around 1.08 g/cm³. These properties make it suitable for use in various solvent systems and formulation applications. The compound is also relatively stable under normal storage conditions, although it may degrade under harsh environmental conditions such as prolonged exposure to light or high temperatures.

One of the most notable applications of Methyl (2-methylphenoxy)acetate is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of several important drugs. For instance, it is used in the production of certain anti-inflammatory agents and cardiovascular drugs. The compound's ability to undergo various nucleophilic substitutions and additions makes it highly valuable in drug design and development.

In the agrochemical sector, Methyl (2-methylphenoxy)acetate finds application as an intermediate in the synthesis of herbicides and fungicides. Its role in enhancing crop protection and yield has been well-documented in recent agricultural studies. Moreover, its use in specialty chemicals such as fragrances and flavorants further underscores its versatility across different industries.

Recent research has focused on optimizing the synthesis and application of Methyl (2-methylphenoxy)acetate to meet increasing environmental and safety standards. For example, studies have explored the use of green chemistry principles to minimize waste generation during its production. Additionally, investigations into its biodegradation pathways have provided insights into its environmental impact, paving the way for more sustainable practices.

The global demand for Methyl (2-methylphenoxy)acetate continues to grow due to its diverse applications and increasing industrial requirements. Market analysis indicates that key drivers include advancements in pharmaceutical research, expanding agricultural needs, and rising demand for specialty chemicals. Emerging markets in Asia-Pacific are expected to contribute significantly to this growth trajectory.

In conclusion, Methyl (2-methylphenoxy)acetate remains a critical compound in various industrial sectors due to its unique chemical properties and wide-ranging applications. Ongoing research aimed at improving its synthesis methods and understanding its environmental impact will undoubtedly shape its future role in the chemical industry.